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Compound Name:
Tert-butyl 5-aminoindoline-1-

carboxylate

Cat. No.: B142172 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tert-butyl 5-aminoindoline-1-carboxylate is a versatile building block in

medicinal chemistry and drug discovery. Its indoline core is a privileged scaffold found in

numerous biologically active compounds, and the presence of a Boc-protected nitrogen and a

primary aromatic amine allows for selective functionalization at distinct positions. This

document provides detailed protocols for common and essential coupling reactions involving

the 5-amino group, namely amide bond formation and Buchwald-Hartwig amination. These

reactions are fundamental for generating libraries of novel compounds for structure-activity

relationship (SAR) studies.

Amide Coupling: Acylation of the 5-Amino Group
Amide bond formation is one of the most frequently utilized reactions in drug discovery.[1] The

free amino group of tert-butyl 5-aminoindoline-1-carboxylate can be readily acylated with a

variety of carboxylic acid derivatives (such as acyl chlorides or activated esters) or directly with

carboxylic acids using coupling agents.
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Reagents ProductTert-butyl 5-aminoindoline-1-carboxylate
Base (e.g., Et3N, DIPEA)

Coupling Agent (e.g., HATU, EDC)
Solvent (e.g., DCM, DMF)

Acyl Halide (R-CO-X)
or Carboxylic Acid (R-COOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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